Cas no 651769-71-0 (Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)-)

Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)- structure
651769-71-0 structure
Product name:Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)-
CAS No:651769-71-0
MF:C18H19N5O2
MW:337.375763177872
CID:403281
PubChem ID:58740454

Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(4-butoxyphenyl)-4-(1H-tetrazol-5-yl)-
    • N-(4-butoxyphenyl)-4-(2H-tetrazol-5-yl)benzamide
    • DTXSID70729832
    • 651769-71-0
    • Inchi: InChI=1S/C18H19N5O2/c1-2-3-12-25-16-10-8-15(9-11-16)19-18(24)14-6-4-13(5-7-14)17-20-22-23-21-17/h4-11H,2-3,12H2,1H3,(H,19,24)(H,20,21,22,23)
    • InChI Key: TWGGIGATOSDDKY-UHFFFAOYSA-N
    • SMILES: CCCCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C3=NNN=N3

Computed Properties

  • Exact Mass: 337.15407
  • Monoisotopic Mass: 337.15387487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.8Ų
  • XLogP3: 3.2

Experimental Properties

  • PSA: 92.79

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